Cas no 1859151-81-7 (3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)-)

• Product Name: 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)-
• CAS No: 1859151-81-7
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5275388
• PubChem ID: 165443343
• Update Time: 2025-06-23

3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)-
• 1-[3-(aminomethyl)oxolan-3-yl]-2-methoxypropan-1-ol
• 1859151-81-7
• EN300-683519

• Inchi： 1S/C9H19NO3/c1-7(12-2)8(11)9(5-10)3-4-13-6-9/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： DWBIOLBHIXXIQJ-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(C1)C(C(C)OC)O

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)-

3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl)

3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl), also known by its CAS number 1859151-81-7, is a complex organic compound with a unique structure that combines a furan ring, an alcohol group, and an aminoalkyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure allows for versatile reactivity, making it a valuable building block in organic synthesis.

The synthesis of 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl) typically involves multi-step reactions that require precise control of reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the tetrahydrofuran ring system, which is a key feature of this compound. Researchers have also explored the use of biocatalysts to enhance the selectivity and yield of the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 160°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The presence of the amino group introduces some degree of polarity to the molecule, which influences its solubility and reactivity.

The chemical reactivity of 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl) is primarily governed by its functional groups. The alcohol group can undergo oxidation to form a ketone or further oxidation to produce carboxylic acid derivatives. The amino group is highly reactive and can participate in nucleophilic substitutions or form imine bonds under appropriate conditions. Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its ability to form stable complexes with metal ions has led to investigations into its role in metalloenzyme mimics. Additionally, the tetrahydrofuran ring system has been shown to exhibit moderate anti-bacterial activity against gram-positive bacteria, suggesting potential applications in antimicrobial therapy.

In terms of environmental impact, preliminary studies indicate that 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α-(1-methoxyethyl) is biodegradable under aerobic conditions. However, further research is needed to assess its long-term persistence in different environmental matrices and its potential toxicity to aquatic organisms.

The future outlook for this compound is bright, with ongoing research focusing on optimizing its synthesis pathways and exploring novel applications in materials science. Its unique combination of functional groups makes it an attractive candidate for developing advanced materials with tailored properties.